Cas no 73575-56-1 (2,2',3,5,6-Pentachlorobiphenyl)

2,2',3,5,6-Pentachlorobiphenyl is a highly chlorinated biphenyl derivative. It is known for its stability and low volatility, making it suitable for various industrial applications. Its chlorinated structure provides excellent thermal and chemical resistance, which is advantageous in high-temperature environments. The product also exhibits good dielectric properties, making it ideal for electrical and electronic components.

2,2',3,5,6-Pentachlorobiphenyl structure

73575-56-1 structure

Product Name:2,2',3,5,6-Pentachlorobiphenyl

CAS No:73575-56-1

MF:C₁₂H₅Cl₅

MW:326.433098554611

CID:571546

PubChem ID:63084

Update Time:2025-10-18

2,2',3,5,6-Pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 1,1'-Biphenyl,2,2',3,5,6-pentachloro-
- 2,2'3,5,6-Pentachlorobiphenyl
- 1,2,4,5-tetrachloro-3-(2-chlorophenyl)benzene
- 2,2',3,5,6-Pentachlorobiphenyl Solution
- 2.2'.3.5.6-Pentachlorobiphenyl
- 22W2562J42
- 2,2',3,5,6-Pentachloro-1,1'-biphenyl #
- Q27253676
- SCHEMBL4449783
- 73575-56-1
- UNII-22W2562J42
- DTXCID7047564
- 2,2',3,5,6-Pentachloro-1,1'-biphenyl
- PCB 93
- 1,1'-Biphenyl, 2,2',3,5,6-pentachloro-
- 2.2/'.3.5.6-Pentachlorobiphenyl
- 2,2',3,5,6-Pentachlorobiphenyl
- BMXRLHMJGHJGLR-UHFFFAOYSA-N
- DTXSID5074218
- MDL： MFCD00152711
- Inchi： 1S/C12H5Cl5/c13-7-4-2-1-3-6(7)10-11(16)8(14)5-9(15)12(10)17/h1-5H
- InChI Key： BMXRLHMJGHJGLR-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=C(C=1C1C=CC=CC=1Cl)Cl)Cl)Cl

Computed Properties

Exact Mass: 323.88300
Monoisotopic Mass: 323.883389g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.5220 (rough estimate)
Melting Point: 95.86°C (estimate)
Boiling Point: 412.3°C (rough estimate)
Flash Point: 168.4°C
Refractive Index: 1.6200 (rough estimate)
PSA: 0.00000
LogP: 6.62060

2,2',3,5,6-Pentachlorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P274425-1mg	2,2',3,5,6-Pentachlorobiphenyl	73575-56-1		1mg	$190.00	2023-05-17
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P79050-1ml	2,2',3,5,6-Pentachlorobiphenyl	73575-56-1		1ml	¥408.0	2021-09-08
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